Cas no 95454-85-6 (Ethanone,1-(1-butyl-5-nitronaphtho[2,1-b]furan-2-yl)-)

• Product Name: Ethanone,1-(1-butyl-5-nitronaphtho[2,1-b]furan-2-yl)-
• CAS No: 95454-85-6
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 812510
• PubChem ID: 56903
• Update Time: 2025-04-19

Ethanone,1-(1-butyl-5-nitronaphtho[2,1-b]furan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-butyl-5-nitronaphtho[2,1-b]furan-2-yl)-
• 1-(1-butyl-5-nitrobenzo[e][1]benzofuran-2-yl)ethanone
• ETHANONE, 1-(1-BUTYL-5-NITRONAPHTHO(2,1-b)FURAN-2-YL)-
• BRN 5598941
• 1-(1-Butyl-5-nitronaphtho(2,1-b)furan-2-yl)ethanone
• DTXSID30241843
• 95454-85-6
• R 7430

• Inchi： 1S/C18H17NO4/c1-3-4-7-14-17-13-9-6-5-8-12(13)15(19(21)22)10-16(17)23-18(14)11(2)20/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： PGJHQZPABDFDGL-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=C(CCCC)C2=C1C=C(C1C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76Ų